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Compound of Interest

1-Ethoxy-2-methyl-1-
Compound Name:

(trimethylsiloxy)-1-propene

cat. No.: B1313637

Technical Guide: 1-Ethoxy-2-methyl-1-
(trimethylsiloxy)-1-propene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene, including its Chemical Abstracts Service
(CAS) number, detailed safety data, and relevant chemical properties.

Chemical Identification

Identifier Value

Chemical Name 1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene
CAS Number 31469-16-6[1][2][3]

Molecular Formula CoH2002SI[1][3]

Molecular Weight 188.34 g/mol [1][3]

Silane, [(1-ethoxy-2-
Synonyms methylpropenyl)oxy]trimethyl-[3], --INVALID-
LINK--silane[1]
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Safety and Hazard Information

1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene is a flammable liquid that can cause skin
and eye irritation.[2] Adherence to safety protocols is essential when handling this compound.

GHS Classification

Hazard Class Category
Flammable liquids 3[2]

Skin corrosion/irritation 2[2]
Serious eye damage/eye irritation 2A[2]

Specific target organ toxicity, single exposure

. o 3[2]
(Respiratory tract irritation)
GHS Label Elements
Element Description
Pictogram
Signal Word Danger[2]

H226: Flammable liquid and vapor.[2] H315:

Causes skin irritation.[2] H319: Causes serious
Hazard Statements S )

eye irritation.[2] H335: May cause respiratory

irritation.[2]

A comprehensive list of precautionary
statements is available in the Safety Data
) Sheet.[2] Key recommendations include using in
Precautionary Statements ) ] ]
a well-ventilated area, wearing protective
equipment, and avoiding contact with skin and

eyes.[2]

Safe Handling and Storage

Proper handling and storage are crucial for maintaining the stability and safety of 1-Ethoxy-2-
methyl-1-(trimethylsiloxy)-1-propene.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1313637?utm_src=pdf-body
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.aaronchem.com/sds/31469-16-6.pdf
https://www.benchchem.com/product/b1313637?utm_src=pdf-body
https://www.benchchem.com/product/b1313637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Condition Recommendation

Handle in a well-ventilated area.[2] Avoid
Handling breathing vapors or mist.[2] Wash hands
thoroughly after handling.[2]

Store in a well-ventilated place and keep cool.[2]
Storage Store locked up.[2] Recommended storage

temperature is 2-8°C in a dry area.[2]

Wear protective gloves, clothing, and eye/face

Personal Protective Equipment ]
protection.[2]

Experimental Protocol Example
Aldol Reaction

1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene can be utilized as a silyl enol ether in aldol
reactions. For instance, it reacts with 3-phenyl-propionaldehyde in a hexane solvent at 0°C to
yield 3-hydroxy-2,2-dimethyl-5-phenyl-pentanoic acid ethyl ester with a reported yield of 50%.

[1]

Visualized Workflows
Safe Handling Workflow

The following diagram outlines the general workflow for the safe handling of 1-Ethoxy-2-
methyl-1-(trimethylsiloxy)-1-propene, from preparation to disposal.
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Required PPE

(Safety Glasses / Face Shield) (Protective Gloves) (Protective Clothing) (Respiratory Protection (if ventilation is inadequateD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene CAS
number and safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313637#1-ethoxy-2-methyl-1-trimethylsiloxy-1-
propene-cas-number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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